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Compound of Interest

Compound Name: ATV-FX1 sodium salt
CAS No.: 1315629-79-8
Cat. No.: B565548
Get Quote
. J

Application Note: Qualification and Use of ATV-FX1 Sodium Salt as a Reference Standard

Executive Summary

This guide details the protocol for utilizing ATV-FX1 Sodium Salt (Atorvastatin Epoxy
Pyrrolooxazin 7-Hydroxy Analog) as a primary reference standard in the impurity profiling of
Atorvastatin Calcium. ATV-FX1 is a critical oxidative and photodegradation impurity (often
correlated with Pharmacopeial Impurity D). Its accurate quantification is mandated by ICH
Q3A/Q3B guidelines.

Critical Technical Note: The sodium salt form (CAS 1315629-79-8) provides improved aqueous
solubility compared to the free acid but introduces significant hygroscopicity. This protocol
addresses the specific handling requirements to prevent potency drift due to moisture
absorption.[1]

Chemical Identity & Properties
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Property Specification

ATV-FX1 Sodium Salt; Atorvastatin Cyclic
(Fluorophenyl) Impurity

Common Name

1b-(4-Fluorophenyl)hexahydro-[3,7-dihydroxy-7-
(1-methylethyl)-1a-phenyl-7a-

Chemical Name [(phenylamino)carbonyl]-3H-
oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-

butanoic acid, sodium salt

CAS Number 1315629-79-8 (Sodium Salt)
Molecular Formula Cs3H34FN2NaOs
Molecular Weight 612.62 g/mol (Salt) / ~590.6 g/mol (Free Acid)
Appearance White to off-white solid
N Soluble in Methanol, DMSO, DMF; Slightly
Solubility ]
soluble in Water
Stability Hygroscopic; Light Sensitive (Photodegradant)

Mechanistic Context: Why Monitor ATV-FX1?

ATV-FX1 is not a synthetic byproduct but a degradation product. It forms when the pyrrole ring
of Atorvastatin undergoes oxidative cyclization, typically triggered by photo-oxidation or
exposure to acidic environments.

Causality:
o Oxidation: Singlet oxygen attacks the electron-rich pyrrole system.

o Cyclization: The hydroxyl group on the side chain attacks the oxidized pyrrole core, forming
the epoxy-pyrrolo-oxazine ring structure (ATV-FX1).

e Relevance: Its presence indicates compromised packaging (light leak) or oxidative stress
during formulation.
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Figure 1: Mechanistic pathway of Atorvastatin degradation into ATV-FX1 via oxidative
cyclization.

Handling Protocol: Managing Hygroscopicity

The sodium salt nature of ATV-FX1 makes it prone to absorbing atmospheric moisture, which
alters the "As Is" weight and invalidates the potency assignment if not handled correctly.

Standard Operating Procedure (SOP):

o Equilibration: Allow the reference standard vial to reach room temperature in a desiccator
before opening (prevents condensation).

e Weighing: Use an analytical balance with a static eliminator. Weighing must be completed
within 30 seconds of opening the inner vial.

e Solvent Choice: Do not use pure water for stock preparation. Use Methanol (MeOH) or
Dimethylformamide (DMF) for the primary stock solution to ensure stability.

Analytical Method: HPLC/UPLC Protocol

This method isolates ATV-FX1 from the Atorvastatin parent peak and other known impurities
(Impurity A, B, C).

Chromatographic Conditions
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Parameter

Setting

Column

C18 (L1), 250 mm x 4.6 mm, 5 um (e.g., Zorbax
RX-C8 or equivalent C18)

Mobile Phase A

Ammonium Acetate Buffer (0.05 M, pH 4.0 with
Acetic Acid) : Acetonitrile : THF (60:35:[2]5)

Mobile Phase B

Ammonium Acetate Buffer (pH 4.0) : Acetonitrile
: THF (20:75:[2]5)

Flow Rate

1.5 mL/min

Column Temp

35°C

UV @ 244 nm (Max absorption for Atorvastatin

Detection mpurities)
Injection Vol 20 pL
Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B
0 100 0
20 100 0
35 25 75
45 0 100
50 0 100
55 100 0

Technical Insight: The inclusion of Tetrahydrofuran (THF) or high Acetonitrile content is often

necessary to elute the highly lipophilic ATV-FX1, which elutes after the main Atorvastatin peak

(Relative Retention Time ~ 1.1 to 1.3 depending on exact column chemistry).

Calculation & Potency Assignment
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When using the sodium salt as a quantitative standard for the free acid impurity limit, you must
apply a salt correction factor.

Final Calculation:

: Peak Area

: Concentration (mg/mL)

: Potency of Standard (as is, decimal)

. Salt Correction Factor (0.964)

Analytical Workflow Diagram
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Figure 2: End-to-end workflow for preparing and analyzing ATV-FX1 Sodium Salt.
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Troubleshooting & Self-Validation

Issue

Probable Cause

Corrective Action

Drifting Retention Time

pH fluctuation in buffer.

Ensure Ammonium Acetate is
exactly pH 4.0 £ 0.[2]05. ATV-
FX1 is pH sensitive.[3]

Low Recovery / Low Area

Moisture absorption during

weighing.

Use a glove box or desiccated
balance chamber. Re-
determine water content (KF)

of the standard.

Peak Splitting

Solvent mismatch.

If stock is in pure DMF, ensure
injection volume is low (<10
pL) or dilute with mobile phase

before injection.

Co-elution with API

Gradient slope too steep.

Flatten the gradient between
20-35 mins to improve
resolution between APl and

lipophilic impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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